2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-methyl-N-(5-methylpyridin-2-yl)-5-oxo-4-phenyl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C23H23N3O2/c1-14-11-12-19(24-13-14)26-23(28)20-15(2)25-17-9-6-10-18(27)22(17)21(20)16-7-4-3-5-8-16/h3-5,7-8,11-13,21,25H,6,9-10H2,1-2H3,(H,24,26,28)
• InChI Key: ZHNDHBRMBMLIPC-UHFFFAOYSA-N
• SMILES: CC1=CN=C(C=C1)NC(=O)C2=C(NC3=C(C2C4=CC=CC=C4)C(=O)CCC3)C

Description

2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as MQPA, is a synthetic compound that has been extensively studied for its potential applications in various scientific research areas. MQPA is a quinoline-based inhibitor that has shown promising results in the inhibition of various enzymes and proteins.

Mechanism of Action

2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a competitive inhibitor of various enzymes and proteins. It acts by binding to the active site of the enzyme or protein, thereby preventing the substrate from binding and inhibiting its activity. 2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been shown to inhibit the activity of thrombin by binding to the active site of the enzyme and preventing the conversion of fibrinogen to fibrin, which is necessary for blood clotting.
Biochemical and Physiological Effects:
2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and proteins, including thrombin, trypsin, and chymotrypsin. Additionally, 2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been shown to inhibit the growth and proliferation of cancer cells and to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. Additionally, it has been extensively studied and characterized, making it a well-established tool for the inhibition of various enzymes and proteins. However, one limitation of 2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is that it may not be effective against all enzymes and proteins, and its effectiveness may vary depending on the specific target.

Future Directions

There are several future directions for the study of 2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. One potential area of research is the development of more potent and selective inhibitors based on the structure of 2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. Additionally, further studies are needed to fully understand the mechanism of action of 2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide and its effects on various enzymes and proteins. Finally, the potential applications of 2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in the treatment of various diseases, including cancer and Alzheimer's disease, should be further explored.

Synthesis Methods

2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is synthesized through a multistep reaction involving the condensation of 2-methyl-5-nitropyridine with 4-phenyl-1,2,3,6-tetrahydropyridine-3,5-dicarboxylic acid anhydride. The resulting intermediate is then reduced to the corresponding amine, which is further condensed with 2-oxo-5-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid anhydride to produce 2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide.

Scientific Research Applications

2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been extensively studied for its potential applications in various scientific research areas. It has shown promising results in the inhibition of various enzymes and proteins, including thrombin, trypsin, and chymotrypsin. 2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has also been studied as a potential anti-cancer agent, as it has shown inhibitory effects on the growth and proliferation of cancer cells. Additionally, 2-methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been studied as a potential treatment for Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine in the brain.